Cas no 70239-81-5 (4-ethynyl-2-nitrophenol)

4-ethynyl-2-nitrophenol structure

4-ethynyl-2-nitrophenol structure

Product Name:4-ethynyl-2-nitrophenol

CAS No:70239-81-5

MF:C₈H₅NO₃

MW:163.130202054977

CID:974840

PubChem ID:20379392

Update Time:2025-04-19

4-ethynyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

- 4-ethynyl-2-nitro-phenol
- LogP
- 4-ethynyl-2-nitrophenol
- AKOS006279389
- 70239-81-5
- DTXSID70606432
- NGFZLEANFAKXEA-UHFFFAOYSA-N
- SCHEMBL11377708
- EN300-1852310
- Inchi： 1S/C8H5NO3/c1-2-6-3-4-8(10)7(5-6)9(11)12/h1,3-5,10H
- InChI Key： NGFZLEANFAKXEA-UHFFFAOYSA-N
- SMILES： OC1C=CC(C#C)=CC=1[N+](=O)[O-]

Computed Properties

Exact Mass: 163.02695
Monoisotopic Mass: 163.026943022g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 66Å²

Experimental Properties

PSA: 63.37

4-ethynyl-2-nitrophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1852310-0.05g	4-ethynyl-2-nitrophenol	70239-81-5		0.05g	$575.0	2023-09-18
Enamine	EN300-1852310-0.1g	4-ethynyl-2-nitrophenol	70239-81-5		0.1g	$603.0	2023-09-18
Enamine	EN300-1852310-0.25g	4-ethynyl-2-nitrophenol	70239-81-5		0.25g	$630.0	2023-09-18
Enamine	EN300-1852310-0.5g	4-ethynyl-2-nitrophenol	70239-81-5		0.5g	$658.0	2023-09-18
Enamine	EN300-1852310-1.0g	4-ethynyl-2-nitrophenol	70239-81-5		1g	$1014.0	2023-06-03
Enamine	EN300-1852310-2.5g	4-ethynyl-2-nitrophenol	70239-81-5		2.5g	$1343.0	2023-09-18
Enamine	EN300-1852310-5.0g	4-ethynyl-2-nitrophenol	70239-81-5		5g	$2940.0	2023-06-03
Enamine	EN300-1852310-10.0g	4-ethynyl-2-nitrophenol	70239-81-5		10g	$4360.0	2023-06-03
Enamine	EN300-1852310-1g	4-ethynyl-2-nitrophenol	70239-81-5		1g	$685.0	2023-09-18
Enamine	EN300-1852310-5g	4-ethynyl-2-nitrophenol	70239-81-5		5g	$1987.0	2023-09-18

4-ethynyl-2-nitrophenol Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

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